Cas no 321533-90-8 (5-(2-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

5-(2-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde structure
321533-90-8 structure
Product Name:5-(2-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
CAS No:321533-90-8
MF:C13H10ClF3N2OS
MW:334.744511127472
MDL:MFCD00140828
CID:1449349
PubChem ID:2773471
Update Time:2025-08-05

5-(2-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde,5-[[(2-chlorophenyl)methyl]thio]-1-methyl-3-(trifluoromethyl)-
    • 5-[(2-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • 5-[(2-chlorophenyl)methylsulfanyl]-1-methyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde
    • SCHEMBL5340977
    • 321533-90-8
    • ZBYWFEYHWDELQE-UHFFFAOYSA-N
    • 2F-417S
    • 5-((2-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • MFCD00140828
    • DTXSID70378480
    • 5-(2-Chlorobenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
    • CS-0333038
    • J-516037
    • AKOS005069989
    • 5-{[(2-chlorophenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • 5-(2-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
    • MDL: MFCD00140828
    • Inchi: 1S/C13H10ClF3N2OS/c1-19-12(9(6-20)11(18-19)13(15,16)17)21-7-8-4-2-3-5-10(8)14/h2-6H,7H2,1H3
    • InChI Key: ZBYWFEYHWDELQE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CSC1=C(C=O)C(C(F)(F)F)=NN1C

Computed Properties

  • Exact Mass: 334.0156
  • Monoisotopic Mass: 334.0154463g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 86-88°C
  • Boiling Point: 426.4±45.0 °C at 760 mmHg
  • Flash Point: 211.7±28.7 °C
  • PSA: 34.89
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(2-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Security Information

5-(2-Chlorobenzyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC8130-500mg
5-(2-Chlorobenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
321533-90-8 97%
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£275.00 2024-05-25
Apollo Scientific
PC8130-1g
5-(2-Chlorobenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
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Apollo Scientific
PC8130-5g
5-(2-Chlorobenzylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
321533-90-8 97%
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£1032.00 2024-05-25
Chemenu
CM517075-1g
5-((2-Chlorobenzyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
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$418 2022-06-11
abcr
AB156424-500 mg
5-[(2-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
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€346.00 2022-06-11
abcr
AB156424-1 g
5-[(2-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
321533-90-8
1g
€452.10 2022-06-11
TRC
C027865-250mg
5-[(2-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
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$ 435.00 2022-06-06
TRC
C027865-500mg
5-[(2-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
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$ 720.00 2022-06-06
abcr
AB156424-500mg
5-[(2-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde; .
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€397.80 2024-04-17
abcr
AB156424-1g
5-[(2-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde; .
321533-90-8
1g
€587.80 2024-04-17
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